2,4,6-Trimethylphenol

• CAS No.: 527-60-6
• Product Name: 2,4,6-Trimethylphenol
• Molecular Formula: C9H12O
• Molecular Weight: 136.19 g/mol
• IUPAC Name: 2,4,6-trimethylphenol
• Standard InChI: InChI=1S/C9H12O/c1-6-4-7(2)9(10)8(3)5-6/h4-5,10H,1-3H3
• Standard InChIKey: BPRYUXCVCCNUFE-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)O)C
• Canonical SMILES: CC1=CC(=C(C(=C1)C)O)C
• Boiling Point: 220.0 °C; 220 °C
• Colorform: NEEDLES
• Melting Point: 73.0 °C; 73 °C; 73°C
• Physical Description: DryPowder; Liquid; Solid; Pale red crystalline solid; Slight phenolic aroma
• Description: 2, 4, 6-Trimethylphenol, also known as 2-hydroxymesitylene or mesitol, belongs to the class of organic compounds known as para cresols. Para cresols are compounds containing a para cresol moiety, which consists of a benzene ring bearing one hydroxyl group at ring positions 1 and 4. 2, 4, 6-Trimethylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 2, 4, 6-Trimethylphenol has a mild and phenolic taste.
• Solubility: 0.01 M; 1.2 mg/mL at 25 °C; Very soluble in ether and ethanol; Water solubility = 1.01X10+3 mg/l at 25 °C; 7.4 x 10 (-2) mol/l, at pH 5.1 and 25 °C.; Sparingly soluble in water; Soluble (in ethanol)
• Synonyms: 2,4,6-trimethylphenol
• Vapor Pressure: 0.02 mmHg; 0.05 mm Hg at 25 °C
• PubChem Compound: 10698
• Last Modified: Nov 11 2021